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Introduction

Ditetradecyl adipate, also known as dimyristyl adipate, is a diester of adipic acid and
tetradecanol. As a long-chain fatty ester, it possesses properties that make it a compound of
interest in various industrial applications, including as a plasticizer and, notably, as an excipient
in pharmaceutical formulations. Its lipophilic nature and potential to modify the physical
properties of formulations make it a candidate for use in topical drug delivery systems and as a
component of lipid-based nanoformulations designed to enhance the solubility and
bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). This technical
guide provides a detailed overview of the chemical structure, properties, and potential
applications of ditetradecyl adipate, with a focus on its relevance to the pharmaceutical
sciences.

Chemical Structure and Identification

Ditetradecyl adipate is structurally characterized by a central six-carbon dicarboxylic acid
(adipic acid) core, esterified at both ends with a 14-carbon fatty alcohol (tetradecanol).

Caption: Chemical structure of ditetradecyl adipate.
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Table 1: Chemical Identifiers for Ditetradecyl Adipate

Identifier Value

IUPAC Name ditetradecyl hexanedioate[1]

Dimyristyl adipate, Adipic acid, ditetradecyl

Synonyms - . .
ester, Hexanedioic acid, 1,6-ditetradecyl ester[1]
CAS Number 26720-19-4[1]
Molecular Formula C34He604[1]
Molecular Weight 538.9 g/mol [1]

Physicochemical Properties

Experimental data for the physicochemical properties of ditetradecyl adipate are not readily
available. The data presented below are a combination of computed values and experimental
data for a structurally similar compound, ditridecyl adipate (Cs2Hs204), which can be used to
estimate the properties of ditetradecyl adipate.

Table 2: Physicochemical Properties of Ditetradecyl Adipate
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Property Value Source

) Expected to be a waxy solid at o
Physical State Estimation
room temperature

~45.9 °C (for Ditridecyl

Melting Point ) Experimental (Analog)
Adipate)
- ) ~503.0 £+ 18.0 °C (for Ditridecyl )
Boiling Point ] Experimental (Analog)[2]
Adipate)
) ~0.906 g/cm? (for Ditridecyl )
Density ) Experimental (Analog)
Adipate)

Insoluble in water; Soluble in
General knowledge of long-

Solubility organic solvents like ethanol _
chain esters[3]
and ether.
XLogP3-AA 13.9 Computed[1]

Spectroscopic Data

While the existence of spectroscopic data for ditetradecyl adipate is documented, specific
peak information is not publicly available.[1] The following tables provide representative
chemical shifts and vibrational frequencies based on the known structure and typical values for
long-chain esters.

Table 3: Representative *H NMR Spectral Data
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Chemical Shift (ppm) Multiplicity Assighment
~4.05 Triplet -O-CH3- (Ester)
~2.28 Triplet -CHz2-C=0 (Adipate a-CHz)
-CH2-CH2-C=0 (Adipate [3-
~1.62 Multiplet CHz2) and -O-CH2-CHa2-
(Tetradecanol 3-CHz)
) -(CH2)10- (Methylene chain of
~1.25 Broad Singlet
tetradecanol)
~0.88 Triplet -CHs (Terminal methyl)[4]

Table 4: Representative 13C NMR Spectral Data

Chemical Shift (ppm)

Assignment

~173 C=0 (Ester carbonyl)

~65 -O-CH:- (Ester)

~34 -CH2-C=0 (Adipate a-CHz)

~29 -(CH2)10- (Methylene chain of tetradecanol)
~26 -O-CHz-CH:z- (Tetradecanol 3-CHz)

~25 -CH2-CH2-C=0 (Adipate B-CH-2)

~23 -CH2-CHs

~14 -CHs (Terminal methyl)

Table 5: Representative IR Spectral Data
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Frequency (cm™?) Intensity Assighment

~2920, ~2850 Strong C-H stretching (alkane)
~1735 Strong, Sharp C=0 stretching (ester)[5]
~1465 Medium C-H bending (alkane)
~1170 Strong C-O stretching (ester)

Experimental Protocols
Synthesis of Ditetradecyl Adipate

A common method for the synthesis of ditetradecyl adipate is the Fischer-Speier esterification

of adipic acid with tetradecanol in the presence of an acid catalyst.

Reaction:

Adipic Acid + 2 Tetradecanol -- (H* catalyst, Heat) --> Ditetradecyl Adipate + 2 H20
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Reaction Setup

[AdipicAcid) [Tetradecanol (2 eq.)) [ Acid Catalyst (e.g., H2SOa4) ] [Toluene (solvent))

Reaction Mixture in Round-Bottom Flask

[Reflux with Dean-Stark Apparatus]

[Water RemovaD [Reaction Monitoring (TLC)]

Completion

( Neutralization (ag. NaHCOs) ]

Washing (Brine)

( Drying (Na2S0a) ]

y

Solvent Evaporation

Y
[Purification (Column Chromatography or Recrystallization)]

'

[Ditetradecyl Adipate (Product)]

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of ditetradecyl adipate.
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Detailed Methodology:

e Reactant Charging: To a round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a Dean-Stark apparatus, add adipic acid (1.0 eq.), tetradecanol (2.2 eq.), a
catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid), and a suitable
solvent for azeotropic water removal (e.g., toluene).

o Reaction: Heat the mixture to reflux. The water formed during the esterification will be
azeotropically removed and collected in the Dean-Stark trap.

» Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the
starting material (adipic acid) is consumed.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the
reaction mixture with an organic solvent (e.g., ethyl acetate) and wash it sequentially with a
saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

« Purification: Purify the crude ditetradecyl adipate by column chromatography on silica gel
or by recrystallization from a suitable solvent system (e.g., ethanol/acetone) to yield the pure
product.

Applications in Drug Development

Long-chain esters like ditetradecyl adipate are valuable excipients in pharmaceutical
formulations, primarily due to their lipophilicity, low toxicity, and ability to act as emollients and
solubilizing agents.[6][7][8]

Topical and Transdermal Drug Delivery

In topical formulations, ditetradecyl adipate can function as a skin-conditioning agent and an
emollient, improving the feel and spreadability of creams and ointments. More importantly, its
lipid nature can enhance the penetration of APIs through the stratum corneum, the primary
barrier of the skin. By temporarily disrupting the lipid bilayer of the skin, it can act as a
permeation enhancer, facilitating the delivery of drugs into and through the skin.
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Lipid-Based Formulations for Oral and Parenteral
Delivery

Ditetradecyl adipate can be a key component in the formulation of lipid-based drug delivery
systems such as nanoemulsions, solid lipid nanoparticles (SLNs), and self-nanoemulsifying
drug delivery systems (SNEDDS).[9][10][11] These systems are particularly useful for
improving the oral bioavailability of poorly water-soluble drugs (BCS Class Il and V).

Formulation Components

[Poorly SolubleAPI] (Ditetradecyl Adipate (Oil Phase)] [Surfactana [Co-surfactant/Co-solvent]

High-Energy Homogenization or Self-EmuIsification]

:

[Nanoemulsion/SNEDDS Formation]

:

(Improved Drug Solubilization]

(Enhanced Absorption]
[Increased Bioavailability]

Click to download full resolution via product page

Caption: Logical relationship of ditetradecyl adipate in nanoformulations.
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In these formulations, ditetradecyl adipate serves as the oil phase in which the lipophilic drug
is dissolved. The resulting nanometer-sized droplets provide a large surface area for drug
release and absorption in the gastrointestinal tract. For parenteral formulations, it can be used
in the oil phase of lipid emulsions for intravenous drug delivery.

Safety and Toxicology

Esters of adipic acid generally exhibit low acute toxicity. For the structurally similar ditridecyl
adipate, it is reported to have a low order of toxicity.[3] However, comprehensive toxicological
data specifically for ditetradecyl adipate is limited. As with any excipient, its use in a
pharmaceutical formulation would require a thorough toxicological evaluation to establish its
safety for the intended route of administration and dosage level.

Conclusion

Ditetradecyl adipate is a long-chain diester with physicochemical properties that make it a
promising excipient in pharmaceutical sciences. Its lipophilic character is advantageous for
enhancing the delivery of poorly soluble drugs through topical, oral, and parenteral routes.
While specific experimental data for this compound is not extensively available, its properties
can be reasonably estimated from its chemical structure and data from analogous compounds.
Further research into its specific applications and a comprehensive toxicological assessment
will be crucial for its broader implementation in drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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